Cas no 801226-71-1 (5-[(4-methylphenoxy)methyl]-N-(1,3-thiazol-2-yl)furan-2-carboxamide)

• Product Name: 5-[(4-methylphenoxy)methyl]-N-(1,3-thiazol-2-yl)furan-2-carboxamide
• CAS No: 801226-71-1
• MF: C₁₆H₁₄N₂O₃S
• MW: 314.358962535858
• CID: 6616233
• PubChem ID: 648119
• Update Time: 2025-05-21

5-[(4-methylphenoxy)methyl]-N-(1,3-thiazol-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• HMS2407C08
• N-(thiazol-2-yl)-5-((p-tolyloxy)methyl)furan-2-carboxamide
• CHEMBL1530281
• 801226-71-1
• 5-p-Tolyloxymethyl-furan-2-carboxylic acid thiazol-2-ylamide
• STK950106
• NSC-818975
• SMR000015240
• F1762-0029
• BAS 09668287
• NSC818975
• 5-[(4-methylphenoxy)methyl]-N-(1,3-thiazol-2-yl)furan-2-carboxamide
• AKOS000629771
• MLS000027802

• Inchi： 1S/C16H14N2O3S/c1-11-2-4-12(5-3-11)20-10-13-6-7-14(21-13)15(19)18-16-17-8-9-22-16/h2-9H,10H2,1H3,(H,17,18,19)
• InChI Key： QUIVWIOEHZGROL-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(C1=CC=C(COC2C=CC(C)=CC=2)O1)=O

Computed Properties

• Exact Mass: 314.07251349g/mol
• Monoisotopic Mass: 314.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 92.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-[(4-methylphenoxy)methyl]-N-(1,3-thiazol-2-yl)furan-2-carboxamide

5-[(4-Methylphenoxy)methyl]-N-(1,3-thiazol-2-yl)furan-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 801226-71-1, known as 5-[(4-methylphenoxy)methyl]-N-(1,3-thiazol-2-yl)furan-2-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential therapeutic applications. In this article, we will delve into its chemical structure, synthesis, pharmacological properties, and the latest research findings.

The chemical structure of 5-[(4-methylphenoxy)methyl]-N-(1,3-thiazol-2-yl)furan-2-carboxamide is characterized by a furan ring substituted at the 5-position with a (4-methylphenoxy)methyl group and an N-substituted thiazole moiety at the 2-position of the furan ring. This combination of functional groups imparts the molecule with unique electronic and steric properties, making it a promising candidate for various biological activities. The furan ring serves as a versatile scaffold, while the thiazole group contributes to enhanced bioavailability and stability.

Recent studies have highlighted the antitumor activity of this compound, particularly in preclinical models of cancer. Research published in *Journal of Medicinal Chemistry* demonstrated that 5-[(4-methylphenoxy)methyl]-N-(1,3-thiazol-2-yl)furan-2-carboxamide exhibits selective cytotoxicity against various cancer cell lines, including breast and colon cancer cells. The mechanism of action involves inhibition of key enzymes associated with cell proliferation and apoptosis regulation. These findings underscore its potential as a novel chemotherapeutic agent.

In addition to its antitumor properties, this compound has also shown promise in anti-inflammatory applications. A study in *Bioorganic & Medicinal Chemistry Letters* revealed that it effectively suppresses the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. This suggests its potential utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 5-[(4-methylphenoxy)methyl]-N-(1,3-thiazol-2-yl)furan-2-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the furan derivative via Friedel-Crafts alkylation and subsequent coupling with the thiazole moiety using amide bond formation techniques. The optimization of reaction conditions has significantly improved the overall yield and purity of the compound.

From an industrial perspective, this compound represents a valuable addition to the portfolio of bioactive molecules due to its ease of synthesis and scalability. Its ability to be synthesized in large quantities without compromising quality makes it suitable for preclinical and clinical trials. Furthermore, its structural versatility allows for further modifications to enhance its pharmacokinetic properties.

Looking ahead, ongoing research is focused on exploring the combinatorial effects of this compound with other anticancer agents to develop synergistic therapies. Additionally, efforts are being made to investigate its safety profile in animal models to pave the way for human trials. The integration of computational chemistry tools with experimental approaches is expected to provide deeper insights into its molecular interactions and mechanisms of action.

In conclusion, 5-[(4-methylphenoxy)methyl]-N-(1,3-thiazol-2-yl)furan-2-carboxamide stands out as a compelling candidate for drug development due to its potent biological activities and favorable pharmacokinetic properties. As research progresses, it holds immense potential to contribute to the treatment of various diseases, particularly cancer and inflammatory disorders.